Cas no 708218-22-8 (2-6-Amino-3-(phenylmethyl)-3H-purin-8-ylthioacetic Acid)

• Product Name: 2-6-Amino-3-(phenylmethyl)-3H-purin-8-ylthioacetic Acid
• CAS No: 708218-22-8
• MF: C₁₄H₁₃N₅O₂S
• MW: 315.350320577621
• CID: 1063427
• PubChem ID: 135405929
• Update Time: 2025-08-02

2-6-Amino-3-(phenylmethyl)-3H-purin-8-ylthioacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[[6-Amino-3-(phenylmethyl)-3H-purin-8-yl]thio]acetic Acid
• [(6-Amino-3-benzyl-3H-purin-8-yl)thio]acetic acid
• CBKinase1_018824
• CCG-25723
• 2-(6-amino-3-benzylpurin-8-yl)sulfanylacetic acid
• BRD-K74608489-001-01-4
• 708218-22-8
• 2-[(3-benzyl-6-imino-7H-purin-8-yl)sulfanyl]acetic acid
• ChemDiv2_001840
• AKOS003573681
• SCHEMBL13401744
• A914155
• 2-((6-Amino-3-benzyl-3H-purin-8-yl)thio)acetic acid
• 2-((6-Amino-3-benzyl-3H-purin-8-yl)thio)aceticacid
• CBKinase1_006424
• HMS1374D14
• [(6-amino-3-benzylpurin-8-yl)sulfanyl]acetic acid
• DB-292468
• 2-6-Amino-3-(phenylmethyl)-3H-purin-8-ylthioacetic Acid

• MDL： MFCD03765025
• Inchi： 1S/C14H13N5O2S/c15-12-11-13(18-14(17-11)22-7-10(20)21)19(8-16-12)6-9-4-2-1-3-5-9/h1-5,8,15H,6-7H2,(H,17,18)(H,20,21)
• InChI Key： PUTOBZKIQAIYON-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2=C(C(=N)N=CN2CC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 315.07899585g/mol
• Monoisotopic Mass: 315.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 131Ų

Additional information on 2-6-Amino-3-(phenylmethyl)-3H-purin-8-ylthioacetic Acid

2-6-Amino-3-(phenylmethyl)-3H-purin-8-ylthioacetic Acid: A Comprehensive Overview

2-6-Amino-3-(phenylmethyl)-3H-purin-8-ylthioacetic Acid, with the CAS number 708218-22-8, is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine class, which is a fundamental structure in various bioactive molecules, including nucleosides, nucleotides, and certain drugs. The presence of the amino group at positions 2 and 6, along with the phenylmethyl substituent at position 3, imparts unique chemical properties that make this compound a promising candidate for drug development.

The structural features of 2-6-Amino-3-(phenylmethyl)-3H-purin-8-ylthioacetic Acid are critical in determining its biological activity. The purine ring system provides a rigid framework that can interact with various biological targets, such as enzymes and receptors. The thioacetic acid moiety at position 8 introduces sulfur-containing functionality, which can enhance the compound's solubility and bioavailability. Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly those involving kinase enzymes.

Recent research has focused on the synthesis and characterization of 708218-22-8. Scientists have developed efficient synthetic routes to prepare this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also enhanced the purity of the compound, making it suitable for preclinical studies.

In terms of biological activity, 2-6-Amino-3-(phenylmethyl)-3H-purin-8-ylthioacetic Acid has shown promising results in vitro assays. It exhibits potent inhibitory activity against several kinases, which are key players in various disease pathways, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound can effectively suppress tumor growth in animal models without causing significant toxicity to normal cells.

The pharmacokinetic profile of CAS 708218-22-8 is another area of active research. Studies have shown that this compound has favorable absorption characteristics and a moderate half-life, suggesting its potential for oral administration. However, further investigations are required to optimize its bioavailability and minimize any potential off-target effects.

In conclusion, 2-6-Amino-3-(phenylmethyl)-3H-purin-8-ylthioacetic Acid, with its unique chemical structure and promising biological activity, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Continued research into its mechanism of action, pharmacokinetics, and safety profile will be essential for advancing this compound towards clinical trials.